Cas no 1261635-58-8 (4-Chloro-4'-(trifluoromethyl)[1,1'-biphenyl]-3-ol)

• Product Name: 4-Chloro-4'-(trifluoromethyl)[1,1'-biphenyl]-3-ol
• CAS No: 1261635-58-8
• MF: C₁₃H₈ClF₃O
• MW: 272.650233268738
• MDL: MFCD18315715
• CID: 2621869
• PubChem ID: 53221449
• Update Time: 2025-04-21

4-Chloro-4'-(trifluoromethyl)[1,1'-biphenyl]-3-ol Chemical and Physical Properties

Names and Identifiers

• 1261635-58-8
• AKOS017557654
• DTXSID50686090
• 4-Chloro-4'-(trifluoromethyl)[1,1'-biphenyl]-3-ol
• MFCD18315715
• 2-Chloro-5-(4-trifluoromethylphenyl)phenol, 95%
• 2-CHLORO-5-(4-TRIFLUOROMETHYLPHENYL)PHENOL

• MDL： MFCD18315715
• Inchi： 1S/C13H8ClF3O/c14-11-6-3-9(7-12(11)18)8-1-4-10(5-2-8)13(15,16)17/h1-7,18H
• InChI Key： GOLZSADUNLXAHQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1O)C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Exact Mass: 272.0215771Da
• Monoisotopic Mass: 272.0215771Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 20.2Ų